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Compound of Interest

Compound Name: Calcium L-lactate pentahydrate

Cat. No.: B8254734

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of calcium L-lactate
pentahydrate (CLLP) in ethanol-water binary solvent systems. The information presented
herein is critical for professionals in the pharmaceutical and chemical industries, particularly in
the areas of drug formulation, crystallization process design, and purification. Understanding
the solubility behavior of this important calcium salt in mixed solvents is fundamental for
controlling precipitation, optimizing yields, and ensuring the desired physical properties of the
final product.

Quantitative Solubility Data

The solubility of calcium L-lactate pentahydrate is significantly influenced by both the
temperature and the composition of the ethanol-water solvent mixture. Generally, the solubility
of CLLP increases with rising temperature and decreases as the mole fraction of ethanol in the
solvent mixture increases.[1][2][3][4] This inverse relationship with ethanol concentration is a
key factor in the design of crystallization and purification processes.[5][6]

Table 1: Solubility of Calcium L-Lactate Pentahydrate in
Ethanol-Water Mixtures at Various Temperatures

The following table summarizes the mole fraction solubility (x) of calcium L-lactate
pentahydrate in various ethanol-water mixtures at temperatures ranging from 278.15 K to
313.15 K.
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Temperature (K) Initial Mole Fraction of Mole Fraction Solubility of
Ethanol (x°) CLLP (x)

278.15 0.0000 0.00418
0.0588 0.00193

0.1304 0.00078

0.2212 0.00031

0.3421 0.00011

0.5119 0.00004

283.15 0.0000 0.00492
0.0588 0.00235

0.1304 0.00097

0.2212 0.00040

0.3421 0.00015

0.5119 0.00005

288.15 0.0000 0.00578
0.0588 0.00284

0.1304 0.00120

0.2212 0.00050

0.3421 0.00019

0.5119 0.00007

293.15 0.0000 0.00679
0.0588 0.00342

0.1304 0.00147

0.2212 0.00063

0.3421 0.00024
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0.5119 0.00009

298.15 0.0000 0.00796
0.0588 0.00410

0.1304 0.00179

0.2212 0.00078

0.3421 0.00030

0.5119 0.00011

303.15 0.0000 0.00931
0.0588 0.00490

0.1304 0.00218

0.2212 0.00097

0.3421 0.00038

0.5119 0.00014

308.15 0.0000 0.01088
0.0588 0.00584

0.1304 0.00263

0.2212 0.00119

0.3421 0.00047

0.5119 0.00018

313.15 0.0000 0.01269
0.0588 0.00695

0.1304 0.00318

0.2212 0.00146

0.3421 0.00059
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0.5119 0.00022

Data sourced from Luan, Q. et al. (2014). Measurement and Correlation of Solubility of
Calcium-I-lactate Pentahydrate in Ethanol + Water and Acetone + Water Systems. Journal of
Chemical & Engineering Data, 59(8), 2642—2648.

Table 2: Solubility of L(+)-Calcium Lactate in Ethanol-
Water Mixtures at 20°C (293.15 K)

This table presents the solubility of L(+)-calcium lactate as a weight percentage of the
anhydrous salt in the solution at a constant temperature of 20°C.

Ethanol Concentration (% wiw) Solubility (% wiw, anhydrous salt)
0 5.80
10 3.57
20 1.83
30 0.85
40 0.37
50 0.15

Data sourced from Cao, X. et al. (2001). Solubilities of Calcium and Zinc Lactate in Water and
Water-Ethanol Mixture. Korean Journal of Chemical Engineering, 18(1), 133-135.

Experimental Protocols

The determination of solubility data for calcium L-lactate pentahydrate in ethanol-water
mixtures typically involves equilibrium and synthetic methods. Below are detailed descriptions
of the common experimental protocols employed in the cited literature.

Isothermal Equilibrium Method
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This method involves establishing a solid-liquid equilibrium at a constant temperature and then
measuring the concentration of the solute in the saturated solution.

Materials and Apparatus:

Calcium L-lactate pentahydrate (analytical grade)

Ethanol (analytical grade)

Distilled or deionized water

Isothermal shaker or magnetic stirrer with temperature control

Centrifuge

Analytical balance

Conductivity meter or other suitable analytical instrument for concentration measurement

Procedure:

Prepare a series of ethanol-water mixtures with known mass fractions.

Add an excess amount of calcium L-lactate pentahydrate to each solvent mixture in a
sealed container.

Agitate the suspensions in an isothermal shaker at a constant temperature for a sufficient
time to reach equilibrium (e.g., 48 hours).[5]

After reaching equilibrium, cease agitation and allow the solid phase to settle.

Carefully withdraw a sample of the supernatant liquid.

Centrifuge the sample to remove any suspended solid particles.[5]

Accurately weigh a portion of the clear supernatant.

Determine the concentration of calcium lactate in the sample. One method is to measure the
conductivity of the solution and use a pre-established calibration curve of conductivity versus
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concentration.[5] The solubility is then expressed as the mass of anhydrous salt per 100 g of
the solution.[5]
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Isothermal Equilibrium Method Workflow
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Synthetic Method (Polythermal Method)

The synthetic method involves preparing a mixture of known composition and then determining
the temperature at which the solid phase completely dissolves upon heating or precipitates
upon cooling.

Materials and Apparatus:

o Calcium L-lactate pentahydrate (analytical grade)
» Ethanol (analytical grade)

 Distilled or deionized water

o Jacketed glass vessel with a magnetic stirrer

e Precision thermostat bath

o Calibrated thermometer or temperature sensor

» Light source and detector or visual observation port
Procedure:

o Accurately weigh and add known masses of calcium L-lactate pentahydrate, ethanol, and
water into the jacketed glass vessel.

o Heat the mixture slowly while stirring continuously.

o Observe the solution for the complete disappearance of the solid phase. The temperature at
which the last solid particle dissolves is recorded as the saturation temperature for that
specific composition.

o To confirm the saturation temperature, cool the clear solution slowly until the first solid
particles appear (precipitation).

e The average of the dissolution and precipitation temperatures is taken as the equilibrium
temperature.
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» Repeat this process for various compositions of the ternary system to generate a

comprehensive solubility dataset across a range of temperatures.
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Synthetic (Polythermal) Method Workflow
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Conclusion

The solubility of calcium L-lactate pentahydrate in ethanol-water mixtures is a critical
parameter for the development and optimization of processes in the pharmaceutical and food
industries. The provided data and experimental protocols offer a foundational understanding for
researchers and scientists. The significant decrease in solubility with increasing ethanol
concentration underscores the utility of ethanol as an anti-solvent for the crystallization and
purification of calcium L-lactate. The temperature dependence of solubility further allows for
fine-tuning of these processes to achieve desired product specifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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